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Compound of Interest

Compound Name: 3-Methylpentane-1,5-diamine

Cat. No.: B045922

Disclaimer: Publicly available scientific data on 3-Methylpentane-1,5-diamine is exceptionally
scarce. This guide synthesizes the limited information available and draws comparisons with its
structural isomer, 2-Methylpentane-1,5-diamine, to provide a predictive overview. The
experimental protocols and detailed data tables are based on analogous compounds and
should be considered theoretical.

Molecular Structure and Identification

3-Methylpentane-1,5-diamine is an organic compound belonging to the diamine family. Its
structure consists of a five-carbon pentane backbone with amino groups (-NH2) at positions 1
and 5, and a methyl group (-CHs) at position 3.

Key Identifiers (Predicted):

Identifier Value

IUPAC Name 3-Methylpentane-1,5-diamine
Molecular Formula CeH16N2

Molecular Weight 116.21 g/mol

SMILES CC(CC(N)C)CN

INChl=1S/C6H16N2/c1-6(4-7)2-3-5-8/h6H,2-5,7-
8H2,1H3

InChl
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A related compound, 3-methyl-3-nitropentane-1,5-diamine dihydrochloride, has a registered
CAS Number of 13155-12-9.[1]

Molecular Structure Diagram:

Hz, Catalyst (e.g., Raney Nickel)

3-Methylglutaronitrile Hydrogenation »- 3-Methylpentane-1,5-diamine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. lookchem.com [lookchem.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 3-Methylpentane-1,5-
diamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045922#molecular-structure-of-3-methylpentane-1-5-
diamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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